Cas no 106748-24-7 (Methyl 3-carbamoylbenzoate)

Methyl 3-carbamoylbenzoate Properties

Names and Identifiers

• Methyl 3-carbamoylbenzoate
• Methyl 3-(aminocarbonyl)benzoate
• AC1L4FEK
• AC1Q5Z9Z
• isophthalamic acid methyl ester
• Isophthalamidsaeure-methylester
• Methyl isophthalamate
• PubChem16125
• Benzoic acid, 3-(aMinocarbonyl)-, Methyl ester
• 3-(Methoxycarbonyl)benzamide, Methyl isophthalamate
• A801495
• SY272101
• Methyl3-carbamoylbenzoate
• FS-1736
• MFCD06245500
• Benzoic acid,3-(aminocarbonyl)-, methyl ester
• D94838
• 106748-24-7
• CS-0150664
• 3-Carbamoylbenzoic acid methyl ester
• SCHEMBL2490695
• FT-0677326
• DTXSID30147750
• AKOS006229219
• methyl3-(aminocarbonyl)benzoate
• MNDFXDXRMYURMC-UHFFFAOYSA-N
• Methyl 3-(aminocarbonyl)benzoate, AldrichCPR
• Z326029350
• Benzoic acid, 3-(aminocarbonyl)-, methyl ester
• methyl 3-carbamoylbenzoate
• Methyl 3-(Aminocarbonyl)benzoate
• DB-059503
• Methyl 3-carbamoyl-benzoate
• +Expand

• MDL： MFCD06245500
• InChIKey： MNDFXDXRMYURMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO3/c1-13-9(12)7-4-2-3-6(5-7)8(10)11/h2-5H,1H3,(H2,10,11)
• SMILES： COC(C1=CC=CC(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 179.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.058243
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 69.4

Experimental Properties

• LogP: 1.27240
• PSA: 69.39
• Refractive Index: 1.556
• Boiling Point: 318.5±25.0 °C at 760 mmHg
• Melting Point: 147-150 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 167.4±19.5 °C
• Density: 1.2±0.1 g/cm3